Cas no 344332-90-7 (ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate
• CAS No: 344332-90-7
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• MDL: MFCD02662145
• CID: 5156017
• Update Time: 2026-03-04

ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[(methylamino)thioxomethyl]-, ethyl ester

• MDL： MFCD02662145
• Inchi： 1S/C9H17N3O2S/c1-3-14-9(13)12-6-4-11(5-7-12)8(15)10-2/h3-7H2,1-2H3,(H,10,15)
• InChI Key： IZVDDSBUAUZBIF-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(NC)=S)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate

Ethyl 4-(Methylcarbamothioyl)Piperazine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate, with the CAS number 344332-90-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied due to their diverse applications in drug discovery and materials science. The structure of ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate consists of a piperazine ring substituted with a methylcarbamothioyl group at the 4-position and an ethoxycarbonyl group at the 1-position. These substituents confer unique chemical properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the potential of piperazine derivatives as bioactive molecules. For instance, researchers have explored the role of ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate in modulating cellular signaling pathways. The methylcarbamothioyl group is known to exhibit thiolation activity, which can influence protein interactions and enzyme functions. This property makes the compound a promising candidate for anti-inflammatory and antioxidant therapies. Furthermore, the ethoxycarbonyl group enhances solubility and bioavailability, which are critical factors for drug delivery systems.

The synthesis of ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate involves a multi-step process that combines nucleophilic substitution and condensation reactions. The starting material is typically piperazine, which undergoes alkylation to introduce the methylcarbamothioyl substituent. Subsequent esterification with ethoxy carbonyl chloride yields the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial production.

One of the most exciting developments involving this compound is its application in nanotechnology. Scientists have investigated its ability to form self-assembled monolayers on various surfaces, which could be utilized in creating advanced sensors and electronic devices. The thiol group in the methylcarbamothioyl substituent plays a crucial role in these self-assembling processes, demonstrating the compound's versatility across different scientific disciplines.

In terms of pharmacokinetics, ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate has shown favorable absorption profiles in preclinical studies. Its bioavailability is enhanced by the presence of the ethoxycarbonyl group, which minimizes first-pass metabolism in the liver. This characteristic makes it an attractive option for oral drug delivery systems. Additionally, preliminary toxicity studies indicate that the compound has a low toxicity profile, further supporting its potential as a therapeutic agent.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate can bind effectively to various protein targets, including enzymes involved in inflammation and oxidative stress. These findings underscore its potential as a lead compound for developing novel therapeutics targeting chronic diseases such as arthritis and neurodegenerative disorders.

In conclusion, ethyl 4-(methylcarbamothioyl)piperazine-1-carboxylate (CAS No: 344332-90-7) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure endows it with bioactive properties that make it a valuable tool for drug discovery and materials science. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in advancing modern medicine and technology.